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Compound of Interest

Compound Name: Sco-peg3-nhs

Cat. No.: B12375785

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, stability,

and common applications of Sco-peg3-nhs, a heterobifunctional crosslinker integral to

advancements in bioconjugation, drug delivery, and proteomics. This document details the core

characteristics of the molecule, protocols for its use, and visual representations of relevant

chemical and experimental workflows.

Core Chemical Properties
Sco-peg3-nhs, with the CAS number 2141976-25-0, is a chemical compound featuring a

cyclooctyne group (SCO) and an N-hydroxysuccinimide (NHS) ester linked by a three-unit

polyethylene glycol (PEG) spacer. This structure allows for a two-step conjugation strategy,

making it a versatile tool in the covalent modification of biomolecules.[1][2]

Table 1: Chemical Properties of Sco-peg3-nhs
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Property Value Reference(s)

Molecular Formula C22H32N2O9 [3]

Molecular Weight 468.50 g/mol [3]

CAS Number 2141976-25-0 [3]

Appearance Yellow to brown liquid

Purity Typically ≥90% or >95%

Solubility Soluble in DMSO, DMF, DCM
Inferred from similar PEG-NHS

esters

Stability and Storage
Proper handling and storage of Sco-peg3-nhs are crucial to maintain its reactivity and ensure

reproducible experimental outcomes.

Table 2: Stability and Storage Recommendations

Condition Recommendation Reference(s)

Long-term Storage (Solid)
Store at -20°C, sealed and

protected from moisture.

Storage in Solvent
-80°C for up to 6 months;

-20°C for up to 1 month.

General Handling

Equilibrate vial to room

temperature before opening to

prevent moisture

condensation. Prepare

solutions immediately before

use as the NHS ester is

susceptible to hydrolysis.

The stability of the NHS ester is pH-dependent, with hydrolysis rates increasing at higher pH

values. Optimal reaction conditions for conjugation to primary amines are typically between pH
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7.2 and 8.5.

Experimental Protocols
The following sections provide detailed methodologies for the use of Sco-peg3-nhs in the

modification of proteins and other amine-containing molecules. These protocols are based on

general procedures for PEG-NHS esters and should be optimized for specific applications.

General Protein Labeling with Sco-peg3-nhs
This protocol outlines the steps for conjugating Sco-peg3-nhs to primary amines (e.g., lysine

residues) on a protein.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

Sco-peg3-nhs

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column or dialysis equipment for purification

Procedure:

Protein Preparation: Ensure the protein solution is at an appropriate concentration (typically

1-10 mg/mL) in an amine-free buffer such as phosphate-buffered saline (PBS) at pH 7.2-8.0.

Reagent Preparation: Immediately before use, prepare a stock solution of Sco-peg3-nhs in

anhydrous DMSO or DMF (e.g., 10 mM).

Conjugation Reaction:

Add a calculated molar excess of the Sco-peg3-nhs solution to the protein solution. A 20-

fold molar excess is a common starting point for antibodies.
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Ensure the final concentration of the organic solvent does not exceed 10% of the total

reaction volume.

Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.

Quenching: Stop the reaction by adding a quenching buffer (e.g., Tris-HCl) to a final

concentration of 20-50 mM to react with any excess NHS ester.

Purification: Remove unreacted Sco-peg3-nhs and byproducts using a desalting column or

dialysis against a suitable buffer.

Characterization: Analyze the conjugate to determine the degree of labeling, purity, and

functionality.

Preparation

Reaction Purification & Analysis

Protein in
Amine-Free Buffer

Conjugation
(RT or on ice)

Sco-peg3-nhs
in DMSO/DMF

Quenching
(e.g., Tris-HCl)

Purification
(Desalting/Dialysis) Characterization

Click to download full resolution via product page

General workflow for protein labeling with Sco-peg3-nhs.

Signaling Pathways and Applications
While specific signaling pathways directly involving Sco-peg3-nhs are not extensively

documented, its utility lies in the creation of tools to study such pathways. As a PROTAC

(Proteolysis-Targeting Chimera) linker, Sco-peg3-nhs can be used to synthesize molecules

that induce the degradation of specific target proteins, thereby allowing for the investigation of

their roles in signaling cascades.
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The bifunctional nature of Sco-peg3-nhs allows for a modular approach to bioconjugate

synthesis. The SCO group can react with azide-containing molecules via strain-promoted

alkyne-azide cycloaddition (SPAAC), a type of click chemistry. This enables the attachment of a

wide range of functionalities, such as fluorescent dyes, drugs, or affinity tags, to the protein of

interest.
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Logical relationship in a two-step bioconjugation using Sco-peg3-nhs.

Conclusion
Sco-peg3-nhs is a valuable reagent for researchers in drug development and chemical

biology. Its defined PEG3 spacer, coupled with the dual reactivity of the SCO and NHS ester

groups, provides a versatile platform for the synthesis of complex bioconjugates. The protocols

and information provided in this guide serve as a foundation for the successful application of
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Sco-peg3-nhs in a variety of research settings. As with any chemical reagent, optimal results

will be achieved through careful planning, execution, and characterization of the final products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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